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Compound of Interest

Compound Name: Shp2-IN-22

Cat. No.: B12382442 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Shp2-IN-22 is a potent and selective allosteric inhibitor of Src homology 2 domain-containing

protein tyrosine phosphatase 2 (SHP2). SHP2 is a non-receptor protein tyrosine phosphatase

that plays a critical role in multiple signaling pathways, including the RAS-MAPK, PI3K-AKT,

and JAK-STAT pathways.[1] Dysregulation of SHP2 activity is implicated in various cancers,

making it a compelling target for therapeutic intervention. Shp2-IN-22 has been shown to

inhibit the proliferation, migration, and invasion of cancer cells, particularly those with KRAS

mutations.[2] These application notes provide detailed protocols for the preparation and use of

Shp2-IN-22 in a research setting.

Physicochemical and Potency Data

A summary of the key quantitative data for Shp2-IN-22 is presented in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Formula C₂₃H₂₂Cl₂N₈O --INVALID-LINK--

Molecular Weight 497.38 g/mol --INVALID-LINK--

IC₅₀ 17.7 nM --INVALID-LINK--[2]

Appearance Solid --INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
--INVALID-LINK--

Storage (in Solvent)
-80°C for 6 months, -20°C for 1

month
--INVALID-LINK--

Experimental Protocols
I. Preparation of Shp2-IN-22 Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution of Shp2-IN-22, a common

starting concentration for in vitro studies.

Materials:

Shp2-IN-22 powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:
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Equilibrate: Allow the vial of Shp2-IN-22 powder to warm to room temperature before

opening to prevent condensation.

Weigh: Accurately weigh out a desired amount of Shp2-IN-22 powder using an analytical

balance. For example, to prepare 1 ml of a 10 mM stock solution, weigh out 4.97 mg of the

compound.

Dissolve: Add the appropriate volume of anhydrous DMSO to the powder. For a 10 mM

solution from 4.97 mg of powder, add 1 mL of DMSO.

Mix: Gently vortex the solution until the powder is completely dissolved. Visually inspect the

solution to ensure there are no visible particulates.

Aliquot: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This will minimize freeze-thaw cycles and maintain the stability of the compound.

Store: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).

II. General Protocol for In Vitro Cell-Based Assays

This protocol provides a general workflow for treating cultured cells with Shp2-IN-22. The final

working concentration will need to be optimized for each cell line and experimental endpoint. A

typical starting point for a dose-response experiment could range from 1 nM to 10 µM.

Materials:

10 mM Shp2-IN-22 stock solution in DMSO

Complete cell culture medium appropriate for the cell line

Cultured cells in multi-well plates

Phosphate-buffered saline (PBS)

Incubator (37°C, 5% CO₂)

Procedure:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12382442?utm_src=pdf-body
https://www.benchchem.com/product/b12382442?utm_src=pdf-body
https://www.benchchem.com/product/b12382442?utm_src=pdf-body
https://www.benchchem.com/product/b12382442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the

exponential growth phase at the time of treatment. Allow the cells to adhere and recover

overnight in a 37°C, 5% CO₂ incubator.

Prepare Working Solutions: On the day of the experiment, thaw an aliquot of the 10 mM

Shp2-IN-22 stock solution. Prepare serial dilutions of the stock solution in complete cell

culture medium to achieve the desired final concentrations. It is important to also prepare a

vehicle control containing the same final concentration of DMSO as the highest

concentration of the inhibitor.

Treat Cells: Remove the old medium from the cells and replace it with the medium containing

the various concentrations of Shp2-IN-22 or the vehicle control.

Incubate: Return the plate to the incubator and incubate for the desired treatment duration.

This will vary depending on the specific assay (e.g., 24, 48, or 72 hours for proliferation

assays).

Assay: Following incubation, perform the desired downstream analysis, such as a cell

viability assay (e.g., MTT, CellTiter-Glo), western blotting for pathway analysis, or a

migration/invasion assay.
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SHP2 Signaling Pathway
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Caption: SHP2's role in major signaling pathways.
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Experimental Workflow for Shp2-IN-22 Stock Solution Preparation
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Caption: Workflow for preparing Shp2-IN-22 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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